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For Researchers, Scientists, and Drug Development Professionals

Ytterbium-176 (176Yh), a stable, heavy isotope, has emerged as a powerful tool in the quest for
new physics beyond the Standard Model. Its unique atomic structure, characterized by a simple
two-valence-electron system and a spin-zero nucleus, makes it an ideal candidate for a wide
range of high-precision measurements. This technical guide provides an in-depth overview of
the fundamental physics investigations utilizing ’°Yb, with a focus on its applications in atomic
clocks, searches for new fundamental interactions, and studies of parity violation. The
information presented herein is intended for researchers, scientists, and professionals in drug
development who may leverage isotopic and nuclear properties in their respective fields.

Fundamental Properties of Ytterbium-176

Ytterbium (atomic number 70) possesses a range of stable isotopes, with 176Yb having a
natural abundance of approximately 12.9%.[1] Its ground state electron configuration is [Xe]
4f146s2, giving rise to a 'So ground state with zero total electronic angular momentum.[2] This
simple ground state is highly advantageous for precision spectroscopy as it eliminates complex
hyperfine structures that can obscure subtle physical effects.

Atomic Structure and Transitions

The key to utilizing 176Yb in fundamental physics lies in its specific atomic transitions. Laser
cooling and trapping, a prerequisite for most high-precision experiments, are typically
performed using the strong '!So — P1 transition at 399 nm.[3][4] For further cooling to
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microkelvin temperatures, the narrower intercombination line, *So — 3P1, at 556 nm is
employed.[4]

The most critical transition for many fundamental physics applications, particularly for optical
atomic clocks, is the highly forbidden 1So — 3Po "clock" transition.[5] In bosonic isotopes like

176Yp, this transition is only weakly allowed through mechanisms such as hyperfine mixing in
the presence of a magnetic field or through interactions with the nuclear magnetic moment in
fermionic isotopes.

A summary of key atomic properties and transitions for Ytterbium is provided in the tables
below.

Table 1: Fundamental Properties of Ytterbium-176

Property Value Reference
Atomic Number (2) 70

Mass Number (A) 176 [6]

Atomic Mass 175.94258(2) u [7]

Natural Abundance 12.887(30) % [7]

Nuclear Spin (I) 0 [7]

Ground State Configuration [Xe] 4f146s2 [2]

Ground State Term 1So [2]

Table 2: Key Atomic Transitions in Ytterbium for Fundamental Physics
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. Wavelength Natural L
Transition . . Application Reference
(nm) Linewidth
Laser Cooling &
1So - P1 399 29 MHz , [3]
Trapping
Second Stage
1Sp - 3P 556 182 kHz _ [4]
Cooling
Optical Clock
1So - 3Po 578 mHz N [5]
Transition
1So - 3D1 408 - Parity Violation [8]
4f146s2 150 — Proposed Clock
~431 - N [9]
4f135d6s2 (J=2) Transition

Experimental Protocols

High-precision measurements with 1’6Yb necessitate sophisticated experimental techniques to
isolate and control the atoms. The following sections detail the core experimental protocols.

Laser Cooling and Trapping

The initial step in any experiment with atomic 17°Yb is to produce a cold, trapped sample. This
is typically achieved in a two-stage magneto-optical trap (MOT).

Experimental Workflow: Laser Cooling and Trapping of Ytterbium
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A typical workflow for laser cooling and trapping of Ytterbium atoms.

Methodology:
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o Atomic Beam Production: A thermal beam of Ytterbium atoms is generated by heating solid
Ytterbium in an oven to approximately 400-500°C.[3]

e Zeeman Slowing: The atomic beam is directed through a Zeeman slower, where a spatially
varying magnetic field and a counter-propagating 399 nm laser beam slow the atoms down.

[4]

o First Stage MOT (Blue MOT): The slowed atoms are captured in a magneto-optical trap
operating on the broad 1So — P11 transition at 399 nm. This stage cools the atoms to
millikelvin temperatures.[3]

e Second Stage MOT (Green MOT): The atoms are then transferred to a second MOT
operating on the narrower 1So — 3P1 intercombination line at 556 nm. This further cools the
atoms to microkelvin temperatures.[4]

o Optical Dipole Trap: For many experiments, the ultracold atoms are subsequently transferred
to an optical dipole trap (ODT) formed by a focused, far-off-resonance laser. The ODT
provides a conservative potential for long interrogation times.

Fundamental Physics Investigations
Optical Atomic Clocks

Ytterbium-based optical atomic clocks are among the most precise and stable in the world.
They utilize the ultra-narrow 1So — 3Po transition as a frequency reference. To minimize
systematic errors from the trapping laser, the atoms are held in an optical lattice tuned to a
"magic wavelength" where the AC Stark shifts of the two clock states are equal.[5]

Table 3: Properties Relevant to Ytterbium Optical Clocks
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Property Value Reference
1So — 3Po Clock Transition

~518 THz [5]
Frequency
Magic Wavelength for *So -

~759 nm [5]
3Po
Static Polarizability of 1So state

134.4 - 144.2 [10][11]
(a.u.)
Static Polarizability of 3Po state

280.1 - 289.9 [11]
(a.u.)
Lifetime of 3Po state Very long (theoretically years) [9]

Experimental Workflow: Ytterbium Optical Lattice Clock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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